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Compound of Interest

Compound Name: (+)-alpha-Santalene

Cat. No.: B1253104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the stereochemistry of α-santalene, a

significant bicyclic sesquiterpene hydrocarbon. It details the properties and synthesis of its

enantiomeric forms, outlines relevant experimental protocols, and discusses its biological

significance, making it a valuable resource for professionals in research and drug development.

Introduction to α-Santalene and its Stereochemistry
α-Santalene is a naturally occurring sesquiterpenoid and a key constituent of East Indian

sandalwood oil, derived from the heartwood of Santalum album.[1] Its characteristic woody

aroma has made it a valuable ingredient in the fragrance industry. Beyond its olfactory

properties, α-santalene and its derivatives, primarily α-santalol, exhibit a range of biological

activities, including antimicrobial, anti-inflammatory, and antitumor effects, positioning them as

molecules of interest for pharmaceutical research.[1][2]

The molecular structure of α-santalene (C₁₅H₂₄) contains multiple chiral centers, resulting in the

existence of stereoisomers.[3] The spatial arrangement of the atoms at these chiral centers

gives rise to enantiomers, which are non-superimposable mirror images of each other. The two

primary enantiomeric forms of α-santalene are (+)-α-santalene and (-)-α-santalene. These

enantiomers can exhibit different biological activities and sensory properties.[4] Understanding

and controlling the stereochemistry of α-santalene is therefore critical for both fragrance

applications and the development of stereochemically pure therapeutic agents.
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Physicochemical and Chiroptical Properties
The enantiomers of α-santalene share identical physical properties such as molecular weight,

boiling point, and density. However, they differ in their interaction with plane-polarized light, a

property known as optical activity. One enantiomer will rotate the light in a clockwise direction

(dextrorotatory, (+)), while the other will rotate it in a counter-clockwise direction (levorotatory,

(-)) to an equal degree. While it is established that α-santalene is optically active, specific

rotation values for the pure enantiomers are not consistently reported in readily citable

literature.

Table 1: Physicochemical Properties of α-Santalene

Property Value Reference(s)

Molecular Formula C₁₅H₂₄ [2][5]

Molecular Weight 204.35 g/mol [3][6]

Appearance Colorless to pale yellow liquid [3]

Boiling Point ~247-248 °C @ 760 mmHg

Specific Gravity 0.895 - 0.901 g/cm³ @ 25 °C

Refractive Index 1.480 - 1.486 @ 20 °C

Solubility
Insoluble in water; Soluble in

ethanol, ether
[3]

Chiroptical Properties

Specific Rotation [α]D of (+)-α-

Santalene

Not Reported in a citable

format

Specific Rotation [α]D of (-)-α-

Santalene

Not Reported in a citable

format

Biosynthesis of α-Santalene
The biosynthesis of α-santalene in plants and engineered microorganisms originates from the

mevalonate (MVA) pathway.[6] The key precursor, farnesyl pyrophosphate (FPP), a C15
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isoprenoid, undergoes a complex cyclization reaction catalyzed by the enzyme α-santalene

synthase (SanSyn).[6] This enzymatic transformation is highly stereoselective, with different

synthases capable of producing specific enantiomers or varying ratios of sesquiterpene

products.[6] For instance, many plant-derived santalene synthases preferentially produce the

(+)-enantiomer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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